Cas no 315180-17-7 ((6-fluoropyridin-2-yl)methanol)

• Product Name: (6-fluoropyridin-2-yl)methanol
• CAS No: 315180-17-7
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD07783827
• CID: 301114
• PubChem ID: 12045263
• Update Time: 2025-06-25

(6-fluoropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Fluoropyridin-2-yl)-methanol
• 6-Fluoro-2-pyridinemethanol
• (6-fluoropyridin-2-yl)methanol
• 2-FLUORO-6-HYDROXYMETHYL PYRIDINE
• 2-Pyridinemethanol,6-fluoro-
• 2-fluoro-6-pyridinemethanol
• 2-Pyridinemethanol,6-fluoro
• 6-fluoropyridin-2-ylmethanol
• AMY9105
• DS-2364
• (6-Fluoro-pyridin-2-yl)-methanol
• SY015411
• 2-Pyridinemethanol, 6-fluoro-
• SCHEMBL4321081
• AKOS006284934
• DTXSID30476416
• MFCD07783827
• OWTCZNAMUJIMOC-UHFFFAOYSA-N
• (6-Fluoro-2-pyridinyl)methanol
• A848092
• 2-fluoro-6-hydroxymethylpyridine
• BCP33721
• CS-W006285
• J-509482
• EN300-1699861
• 315180-17-7
• SB21156
• (6-Fluoro-2-pyridyl)methanol
• AC-15174
• BB 0261659
• BBL103236
• STL557046

• MDL： MFCD07783827
• Inchi： 1S/C6H6FNO/c7-6-3-1-2-5(4-9)8-6/h1-3,9H,4H2
• InChI Key： OWTCZNAMUJIMOC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CO)=N1

Computed Properties

• Exact Mass: 127.04300
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 219.0±25.0 ºC (760 Torr),
• Flash Point: 86.2±23.2 ºC,
• Refractive Index: 1.524
• Solubility: Dissolution (50 g/l) (25 º C),
• PSA: 33.12000
• LogP: 0.71300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (6-fluoropyridin-2-yl)methanol

Introduction to (6-Fluoropyridin-2-yl)methanol (CAS No. 315180-17-7)

(6-Fluoropyridin-2-yl)methanol (CAS No. 315180-17-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 6-fluoropyridine core and a methanol substituent, exhibits a range of properties that make it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of (6-fluoropyridin-2-yl)methanol consists of a pyridine ring with a fluorine atom at the 6-position and a methanol group attached to the 2-position. The presence of the fluorine atom imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The methanol group, on the other hand, provides a reactive site for further functionalization, making this compound an attractive starting material for the synthesis of more complex molecules.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (6-fluoropyridin-2-yl)methanol. One notable approach involves the palladium-catalyzed coupling reactions, which have been optimized to achieve high yields and selectivities. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel protocol for the synthesis of 6-fluoropyridine derivatives using palladium-catalyzed cross-coupling reactions with high efficiency and functional group tolerance.

In the context of medicinal chemistry, (6-fluoropyridin-2-yl)methanol has shown promise as a key intermediate in the development of novel therapeutic agents. Its unique structural features make it suitable for targeting specific biological pathways and receptors. For example, research conducted at the University of California, San Francisco, demonstrated that (6-fluoropyridin-2-yl)methanol derivatives exhibited potent inhibitory activity against certain kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

The biological activity of (6-fluoropyridin-2-yl)methanol has also been explored in preclinical studies. A study published in the Journal of Medicinal Chemistry in 2020 reported that a series of (6-fluoropyridin-2-yl)methanol derivatives showed significant anti-inflammatory effects in both in vitro and in vivo models. These findings suggest that this compound and its derivatives may have therapeutic potential for treating inflammatory diseases.

Beyond its applications in drug discovery, (6-fluoropyridin-2-yl)methanol has also found use in other areas of chemical research. Its unique electronic properties make it an interesting candidate for materials science applications, particularly in the development of functional materials with tailored electronic properties. For instance, researchers at Stanford University have investigated the use of (6-fluoropyridin-2-yl)methanol as a building block for designing new organic semiconductors with improved performance.

In conclusion, (6-fluoropyridin-2-yl)methanol (CAS No. 315180-17-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.